Cas no 438539-71-0 (2-Fluoro-5-methylbenzenesulfonamide)

2-Fluoro-5-methylbenzenesulfonamide is a fluorinated benzenesulfonamide derivative characterized by its sulfonamide functional group and a fluorine substituent at the 2-position, alongside a methyl group at the 5-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the electron-withdrawing fluorine and sulfonamide group, enhance reactivity in nucleophilic substitution and coupling reactions. The methyl group further contributes to steric and electronic modulation, making it valuable for tailored molecular design. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage for synthetic applications.

2-Fluoro-5-methylbenzenesulfonamide structure

438539-71-0 structure

Product Name:2-Fluoro-5-methylbenzenesulfonamide

CAS No:438539-71-0

MF:C₇H₈FNO₂S

MW:189.207324028015

MDL:MFCD00462129

CID:327195

PubChem ID:3547167

Update Time:2025-10-15

2-Fluoro-5-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide,2-fluoro-5-methyl-
- 2-FLUORO-5-METHYLBENZENESULFONAMIDE
- Benzenesulfonamide, 2-fluoro-5-methyl- (9CI)
- 2-fluoro-5-methylbenzenesulphonamide
- AKOS005444664
- 438539-71-0
- EN300-209600
- SCHEMBL1299879
- VOJPGACLESFYOC-UHFFFAOYSA-N
- DTXSID90393519
- FS-2126
- 2-fluoro-5-methylbenzene-1-sulfonamide
- GS0312
- CS-0239322
- BENZENESULFONAMIDE, 2-FLUORO-5-METHYL-
- DB-274172
- STK368905
- 2-Fluoro-5-methylbenzenesulfonamide
- MDL： MFCD00462129
- Inchi： 1S/C7H8FNO2S/c1-5-2-3-6(8)7(4-5)12(9,10)11/h2-4H,1H3,(H2,9,10,11)
- InChI Key： VOJPGACLESFYOC-UHFFFAOYSA-N
- SMILES： S(C1C(=CC=C(C)C=1)F)(N)(=O)=O

Computed Properties

Exact Mass: 189.026
Monoisotopic Mass: 189.026
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 68.5Å²

2-Fluoro-5-methylbenzenesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F791873-25mg	2-Fluoro-5-methylbenzenesulfonamide	438539-71-0		25mg	$ 50.00	2022-06-04
TRC	F791873-50mg	2-Fluoro-5-methylbenzenesulfonamide	438539-71-0		50mg	$ 70.00	2022-06-04
TRC	F791873-250mg	2-Fluoro-5-methylbenzenesulfonamide	438539-71-0		250mg	$ 295.00	2022-06-04
Fluorochem	034672-1g	2-Fluoro-5-methylbenzenesulfonamide	438539-71-0	97%	1g	￡177.00	2022-03-01
Fluorochem	034672-5g	2-Fluoro-5-methylbenzenesulfonamide	438539-71-0	97%	5g	￡600.00	2022-03-01
eNovation Chemicals LLC	D555769-1g	2-Fluoro-5-methylbenenesulfonamide	438539-71-0	95%	1g	$455	2024-06-05
Enamine	EN300-209600-0.05g	2-fluoro-5-methylbenzene-1-sulfonamide	438539-71-0	95%	0.05g	$61.0	2023-09-16
Enamine	EN300-209600-0.1g	2-fluoro-5-methylbenzene-1-sulfonamide	438539-71-0	95%	0.1g	$90.0	2023-09-16
Enamine	EN300-209600-0.25g	2-fluoro-5-methylbenzene-1-sulfonamide	438539-71-0	95%	0.25g	$129.0	2023-09-16
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